Homogentisic acid
Cat. No. B7802402
CAS RN:
71694-00-3
M. Wt: 168.15 g/mol
InChI Key: IGMNYECMUMZDDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Homogentisic acid (HGA), also known as 2,5-dihydroxyphenylacetic acid, is a phenolic acid usually found in Arbutus unedo (strawberry-tree) honey . It is also present in the bacterial plant pathogen Xanthomonas campestris pv. phaseoli as well as in the yeast Yarrowia lipolytica where it is associated with the production of brown pigments .
Synthesis Analysis
HGA is an intermediate in the catabolism of aromatic amino acids such as phenylalanine and tyrosine . 4-Hydroxyphenylpyruvate (produced by transamination of tyrosine) is acted upon by the enzyme 4-hydroxyphenylpyruvate dioxygenase to yield homogentisate . If active and present, the enzyme homogentisate 1,2-dioxygenase further degrades homogentisic acid to yield 4-maleylacetoacetic acid .Molecular Structure Analysis
The molecular structure of HGA is C8H8O4 . It is a para-diphenol carboxylic acid widely diffused in animals, plants, and unicellular organisms .Chemical Reactions Analysis
HGA is usually explained with the formation of 1,4-benzoquinone acetic acid (BQA) as the product of HGA chemical oxidation, mostly based on structural similarity between HGA and hydroquinone that is known to be oxidized to the corresponding para-benzoquinone .Physical And Chemical Properties Analysis
HGA has a molar mass of 168.148 g·mol−1 and a melting point of 150 to 152 °C .Scientific Research Applications
Electrochemical Behavior
- Electrochemical Oxidation : HGA undergoes electrochemical oxidation in both aqueous and mixed acetonitrile–water solutions. The process varies depending on the solvent, suggesting implications for electron and proton transfer processes in biological systems (Eslami, Zare, & Namazian, 2014).
Antioxidant Properties
- Scavenging ROS : HGA has been found to scavenge reactive oxygen species and prevent lipid peroxidation in human fibroblast cells, indicating potential antioxidant applications (Kang et al., 2005).
Diagnostic Applications
- Alkaptonuria Diagnosis : HGA is a key diagnostic metabolite for alkaptonuria, a rare genetic disorder. Methods like capillary electrophoresis have been developed for its quantitative determination in urine samples, aiding in early diagnosis (Öztekin, Balta, & Cansever, 2018).
- Whole-Cell Biosensors : A whole-cell biosensor for HGA has been developed to detect alkaptonuria disease. This biosensor uses a green fluorescence protein and shows potential for more accessible diagnostic tools (Dhyani et al., 2021).
Pathological Insights
- Ochronotic Arthropathy : HGA accumulation leads to ochronotic arthropathy in alkaptonuria patients. Studies have described the pathological manifestations and treatment options, including joint replacement surgeries (Ventura-Ríos et al., 2016).
Therapeutic Research
- Gene Engineering : Genetically engineered strains of Pseudomonas putida lacking the homogentisate gene cluster have been developed for identifying new therapeutic drugs and studying tyrosinemia-related disorders (Arias-Barrau et al., 2005).
Mechanism of Action
Safety and Hazards
Future Directions
HGA has been found to have antibacterial activity and in vitro safety profile, rendering it more suitable for use as a topical agent or for inclusion in a small-molecule medicinal chemistry program . More functional properties and bioactivities are expected to be discovered for a wide range of applications in the future .
properties
IUPAC Name |
2-(2,5-dihydroxyphenyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O4/c9-6-1-2-7(10)5(3-6)4-8(11)12/h1-3,9-10H,4H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGMNYECMUMZDDF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1O)CC(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1060005 |
Source
|
| Record name | 2,5-Dihydroxybenzeneacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1060005 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Beige crystalline solid; [Sigma-Aldrich MSDS], Solid |
Source
|
| Record name | Homogentisic acid | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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| Record name | Homogentisic acid | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0000130 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Solubility |
850 mg/mL at 25 °C |
Source
|
| Record name | Homogentisic acid | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0000130 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Vapor Pressure |
0.00000082 [mmHg] |
Source
|
| Record name | Homogentisic acid | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/14770 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Homogentisic acid | |
CAS RN |
451-13-8, 71694-00-3 |
Source
|
| Record name | Homogentisic acid | |
| Source | CAS Common Chemistry | |
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| Record name | Homogentisic acid | |
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| Record name | Benzeneacetic acid, 3,4-dihydroxy-, homopolymer | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0071694003 | |
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| Record name | Homogentisic acid | |
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| Record name | Homogentisic acid | |
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| Record name | Benzeneacetic acid, 2,5-dihydroxy- | |
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| Record name | 2,5-Dihydroxybenzeneacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1060005 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2,5-dihydroxyphenyl)acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
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| Record name | HOMOGENTISIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
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| Record name | Homogentisic acid | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0000130 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
153 °C |
Source
|
| Record name | Homogentisic acid | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0000130 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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